Cas no 88382-65-4 (Benzene, 1-(2,2-diphenylethyl)-4-nitro-)

Benzene, 1-(2,2-diphenylethyl)-4-nitro- structure
88382-65-4 structure
Product Name:Benzene, 1-(2,2-diphenylethyl)-4-nitro-
CAS No:88382-65-4
MF:C20H17NO2
MW:303.354485273361
CID:634588
PubChem ID:54371434
Update Time:2025-04-19

Benzene, 1-(2,2-diphenylethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(2,2-diphenylethyl)-4-nitro-
    • 1-(2,2-diphenylethyl)-4-nitrobenzene
    • 88382-65-4
    • 1,1'-[2-(4-Nitrophenyl)ethane-1,1-diyl]dibenzene
    • DTXSID50710905
    • SCHEMBL11262646
    • Inchi: 1S/C20H17NO2/c22-21(23)19-13-11-16(12-14-19)15-20(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-14,20H,15H2
    • InChI Key: KRBVYSOOWNEZRW-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)CC(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 303.125928785g/mol
  • Monoisotopic Mass: 303.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 45.8Ų
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